4-(2-Bromo-6-fluorophenyl)-2-methylthiophene

• Molecular Formula: C11H8BrFS
• Molecular Weight: 271.15 g/mol
• IUPAC Name: 4-(2-bromo-6-fluorophenyl)-2-methylthiophene
• InChI: InChI=1S/C11H8BrFS/c1-7-5-8(6-14-7)11-9(12)3-2-4-10(11)13/h2-6H,1H3
• InChI Key: FOTXGNAHQJTOFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C2=C(C=CC=C2Br)F

Description

4-(2-Bromo-6-fluorophenyl)-2-methylthiophene (CAS 2059975-12-9) is a high-value halogenated thiophene building block with significant applications in medicinal chemistry and materials science research. With a molecular formula of C11H8BrFS and a molecular weight of 271.15 g/mol, this compound serves as a versatile synthetic intermediate . In anticancer research, thiophene-based derivatives are extensively explored for their potent biological activities . Specifically, this compound's structural motif, featuring a bromo-fluorophenyl group, is valuable for the discovery and optimization of novel DHX9 inhibitors for oncology, as demonstrated in studies where similar sulfur–halogen motifs were key to increasing on-target residence time of small-molecule inhibitors . Its mechanism of action in biological contexts may involve interaction with specific molecular targets through π-π stacking and hydrogen bonding, crucial for its potential anticancer activity . Furthermore, in materials science, thiophene derivatives are fundamental in developing advanced organic semiconductors and conductive polymers due to their electron-rich structures and planarity, which enhance charge carrier mobility and enable applications in organic light-emitting diodes (OLEDs) and solar cells . Researchers utilize this compound as a key precursor in Suzuki cross-coupling reactions and other catalytic transformations to construct more complex π-conjugated systems . For research purposes only. Not for human or veterinary use.

Preparation Methods

Bromination of 2-Methylthiophene Derivatives

Method Overview:

The foundational step involves brominating 2-methylthiophene or its derivatives to introduce the bromine atom at the desired position, typically at the 2-position of the thiophene ring, followed by substitution on the phenyl ring.

Key Procedure:

• Reagents: N-bromosuccinimide (NBS) or elemental bromine.
• Solvent: Carbon tetrachloride (CCl₄), dichloromethane, or chloroform.
• Conditions: Reactions are performed at low temperatures (-10°C to 5°C) to control regioselectivity and prevent over-bromination.

Representative Data:

• Bromination of 2-methylthiophene with NBS in CCl₄ under reflux yields 2-bromo-5-methylthiophene with high regioselectivity.
• Bromination of 4-fluoro-2-methylphenol derivatives using bromine or NBS, followed by oxidation, affords intermediates suitable for further coupling (see,).

Reaction Scheme:

2-Methylthiophene + NBS → 2-Bromo-5-methylthiophene

Cross-Coupling Strategies for Aromatic Functionalization

Suzuki-Miyaura Cross-Coupling:

A prevalent method involves coupling of brominated thiophene intermediates with phenyl boronic acids to attach the phenyl ring bearing fluorine and bromine substituents.

• Catalyst: Palladium-based catalysts such as Pd(PPh₃)₄.
• Conditions: Typically performed at 70–90°C in a mixture of dioxane, water, and alcohols.
• Outcome: Efficient formation of the biaryl linkage, yielding compounds like 4-(2-bromo-6-fluorophenyl)-2-methylthiophene .

Representative Data:

• The Suzuki coupling of 2-bromo-5-(bromomethyl)thiophene with 2-fluoro-4-methylphenyl boronic acid yields the target compound with yields around 89% (,).

Reaction Scheme:

2-Bromo-5-(bromomethyl)thiophene + 2-fluoro-4-methylphenyl boronic acid → 4-(2-Bromo-6-fluorophenyl)-2-methylthiophene

Direct Bromination of Phenyl Precursors Followed by Cyclization

Alternative Route:

• Brominate fluorinated phenols or aniline derivatives, then cyclize to form the thiophene core.
• Example: Diazotization of 4-fluoro-2-methylaniline, followed by bromination, and subsequent cyclization under acidic conditions, yields the thiophene derivative.

Key Data:

• Diazotization using nitrosyl sulfuric acid, followed by bromination with bromine or NBS, then cyclization, provides a route with good yields and high purity (,).

Summary of Preparation Methods with Data Table

Method	Starting Material	Key Reagents	Conditions	Yield	Remarks
Bromination of 2-methylthiophene	2-Methylthiophene	NBS, CCl₄	Reflux, low temp	>90%	Regioselective bromination at 2-position
Suzuki coupling	2-Bromo-5-(bromomethyl)thiophene	Phenyl boronic acid derivatives	70–90°C, Pd catalyst	89–94%	Efficient aromatic substitution
Diazotization and bromination	4-Fluoro-2-methylaniline	Nitrosyl sulfuric acid, bromine	Cold conditions (-10°C to 5°C)	92–95%	Suitable for phenol derivatives
Direct bromination of phenol derivatives	4-Fluoro-2-methylphenol	Bromine, H₂O₂	Cold, controlled addition	94–95%	Green chemistry approach

Notes on Optimization and Green Chemistry

Recent advances emphasize environmentally friendly methods, such as using less toxic solvents (e.g., dichloromethane or ethanol) and milder bromination conditions. The use of palladium catalysis in Suzuki reactions enhances yields and selectivity, aligning with green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

4-(2-Bromo-6-fluorophenyl)-2-methylthiophene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions can remove halogen atoms or reduce double bonds.

Substitution: Halogen atoms in the phenyl ring can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Reagents like sodium hydroxide (NaOH) or sulfuric acid (H2SO4) can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or carbonylated derivatives, while substitution reactions can introduce various functional groups into the phenyl ring.

Scientific Research Applications

Scientific Research Applications of 4-(2-Bromo-6-fluorophenyl)-2-methylthiophene

4-(2-Bromo-6-fluorophenyl)-2-methylthiophene is a chemical compound with diverse applications in scientific research, particularly in chemistry, biology, and industry. Its unique structure, featuring a thiophene ring substituted with bromine and fluorine atoms on the phenyl group, contributes to its versatile properties.

Applications

• Chemistry This compound serves as a building block in the synthesis of complex organic molecules.
• Biology It is valuable for studying biological pathways and interactions due to its unique chemical properties.
• Industry It is utilized in the production of specialty chemicals and materials.

This compound is of interest for its potential biological activities, especially in medicinal chemistry and pharmacology. Research suggests potential anticancer and anti-inflammatory activities, which are attributed to several mechanisms.

Inhibition of Enzymatic Activity Structurally similar compounds have demonstrated the ability to inhibit key enzymes involved in nucleotide synthesis, such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical for DNA synthesis and cell proliferation, making them targets for anti-cancer agents.

Antioxidant Properties Compounds with thiophene moieties often exhibit antioxidant properties, which can protect cells from oxidative stress and inflammation.

Anticancer Activity

Research indicates that compounds structurally related to 4-(2-Bromo-6-fluorophenyl)-2-methylthiophene possess anticancer properties. Studies have shown that similar thiophene derivatives can act as inhibitors of cancer cell proliferation.

Antimicrobial Activity

In addition to anticancer properties, this compound may also demonstrate antimicrobial activity. Studies on related thiophene derivatives have shown effectiveness against various bacterial strains, indicating potential for further exploration in this area.

Case Studies

Study on Antitumor Activity A study involving a series of thiophene derivatives, including those structurally similar to this compound, demonstrated significant inhibition of tumor growth in xenograft models. The mechanism was linked to the inhibition of TS and DHFR activity, leading to reduced DNA synthesis in cancer cells.

Mechanism of Action

The mechanism of action of 4-(2-Bromo-6-fluorophenyl)-2-methylthiophene involves its interaction with specific molecular targets. The presence of bromine and fluorine atoms can influence the compound’s reactivity and binding affinity to various biological molecules. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Electronic Properties

Table 1: Substituent Effects on Key Properties

Compound Name	Substituents (Thiophene Positions)	Molecular Weight (g/mol)	Key Features
4-(2-Bromo-6-fluorophenyl)-2-methylthiophene	2-CH₃; 4-(2-Br-6-F-C₆H₃)	285.16	Halogenated phenyl enhances electronegativity; methyl improves lipophilicity
2-Methylthiophene ()	2-CH₃	98.16	Simple structure; bp 113°C; used as a flavoring agent
N-(4-Bromophenyl)-2-(2-thienyl)acetamide ()	2-thienyl; N-linked to 4-Br-C₆H₄	280.16	Acetamide bridge enhances hydrogen bonding; antimycobacterial activity
2-(5-Bromo-2-methylbenzyl)-5-(4-fluorophenyl)thiophene ()	5-F-C₆H₄; 2-(5-Br-2-CH₃-C₆H₃)	375.26	Extended conjugation; potential agrochemical applications

Key Observations :

• Halogen Positioning : Bromine at the ortho position (as in 4-(2-Bromo-6-fluorophenyl)-2-methylthiophene) increases steric hindrance compared to para-substituted analogs like N-(4-Bromophenyl)-2-(2-thienyl)acetamide. This may influence binding affinities in biological systems .
• Fluorine Effects : The 6-fluoro group enhances metabolic stability by blocking oxidation sites, a feature shared with cinflubrolin (), a herbicide containing a 2-bromo-6-fluorophenylmethoxy group.

Biological Activity

4-(2-Bromo-6-fluorophenyl)-2-methylthiophene is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

4-(2-Bromo-6-fluorophenyl)-2-methylthiophene features a thiophene ring substituted with a bromo and fluorine atom on the phenyl group. This unique structure contributes to its biological properties, including potential anti-cancer and anti-inflammatory activities.

The biological activity of 4-(2-Bromo-6-fluorophenyl)-2-methylthiophene can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in nucleotide synthesis, such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical for DNA synthesis and cell proliferation, making them targets for anti-cancer agents .
• Antioxidant Properties : Compounds with thiophene moieties often exhibit antioxidant properties, which can protect cells from oxidative stress and inflammation .

Anticancer Activity

Research indicates that compounds structurally related to 4-(2-Bromo-6-fluorophenyl)-2-methylthiophene possess significant anticancer properties. For instance, studies have shown that similar thiophene derivatives can act as potent inhibitors of cancer cell proliferation:

Compound	IC50 (µM)	Target Enzyme
Compound A	0.1	TS
Compound B	0.5	DHFR
4-(2-Bromo-6-fluorophenyl)-2-methylthiophene	TBD	TBD

The exact IC50 values for 4-(2-Bromo-6-fluorophenyl)-2-methylthiophene are still under investigation, but preliminary data suggest it may exhibit similar inhibitory effects against TS and DHFR.

Antimicrobial Activity

In addition to its anticancer properties, this compound may also demonstrate antimicrobial activity. Recent studies on related thiophene derivatives have shown effectiveness against various bacterial strains, indicating potential for further exploration in this area .

Case Studies

• Study on Antitumor Activity : A study involving a series of thiophene derivatives, including those structurally similar to 4-(2-Bromo-6-fluorophenyl)-2-methylthiophene, demonstrated significant inhibition of tumor growth in xenograft models. The mechanism was linked to the inhibition of TS and DHFR activity, leading to reduced DNA synthesis in cancer cells .
• Antioxidant Study : Another investigation assessed the antioxidant capacity of thiophene derivatives using DPPH radical scavenging assays. The results indicated that these compounds effectively reduced oxidative stress markers in vitro, suggesting a protective role against cellular damage .